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Compound of Interest

Compound Name: Bromocyclen

Cat. No.: B143336 Get Quote

For Researchers, Scientists, and Drug Development Professionals

Introduction
Bromocyclen, an organochlorine insecticide, has been a subject of interest in toxicological

and neuropharmacological research due to its specific interaction with the γ-aminobutyric acid

(GABA) type A receptor.[1] This technical guide provides a comprehensive overview of the core

physicochemical properties of Bromocyclen, detailed experimental protocols for their

determination, and a visualization of its mechanism of action and analytical workflows. This

document is intended to serve as a valuable resource for professionals engaged in research

and development involving Bromocyclen or related compounds.

Physicochemical Data
The physicochemical properties of Bromocyclen are crucial for understanding its

environmental fate, biological activity, and for the development of analytical methods. The key

quantitative data are summarized in the table below. It is important to note that some of the

presented values are predicted based on computational models.
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Property Value Reference(s)

Molecular Formula C₈H₅BrCl₆ [2]

Molecular Weight 393.75 g/mol [3]

CAS Number 1715-40-8 [3]

IUPAC Name

5-(bromomethyl)-1,2,3,4,7,7-

hexachlorobicyclo[2.2.1]hept-

2-ene

[2]

Synonyms

Alugan, Bromociclen,

Bromodan, ENT 23393, SD

2774

Melting Point 77.0 °C (predicted)

Boiling Point
372.8 °C at 760 mmHg

(predicted)

Density 1.95 g/cm³ (predicted)

LogP (Octanol-Water Partition

Coefficient)
5.90

Solubility

Soluble in organic solvents

such as isooctane, ethyl

acetate, and DMSO.

Vapor Pressure 2.0 x 10⁻⁵ mmHg at 25°C

Experimental Protocols
Accurate determination of physicochemical properties is fundamental in chemical and

pharmaceutical sciences. The following sections detail generalized experimental protocols that

can be adapted for the determination of Bromocyclen's key properties.

Determination of Melting Point (Capillary Method)
The melting point of a solid is a key indicator of its purity. A sharp melting range typically

indicates a pure compound.
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Principle: A small, finely powdered sample of the organic solid is heated slowly in a capillary

tube, and the temperature at which the substance melts is observed.

Apparatus:

Melting point apparatus (e.g., Mel-Temp or Thiele tube)

Capillary tubes (sealed at one end)

Thermometer

Mortar and pestle

Procedure:

Sample Preparation: A small amount of Bromocyclen is finely powdered using a mortar and

pestle.

Capillary Tube Filling: The open end of a capillary tube is pressed into the powdered sample.

The tube is then inverted and tapped gently to pack the sample into the sealed end, aiming

for a sample height of 2-3 mm.

Apparatus Setup:

Mel-Temp Apparatus: The capillary tube is placed in the sample holder of the apparatus.

The heating rate is adjusted.

Thiele Tube: The capillary tube is attached to a thermometer with a rubber band, ensuring

the sample is level with the thermometer bulb. The thermometer and tube are then

immersed in the oil of the Thiele tube.

Heating and Observation: The sample is heated rapidly to a temperature about 15-20°C

below the expected melting point, and then the heating rate is slowed to 1-2°C per minute.

Data Recording: The temperature at which the first drop of liquid appears (T1) and the

temperature at which the entire sample becomes a clear liquid (T2) are recorded. The

melting range is reported as T1-T2. For a pure compound, this range should be narrow (0.5-

1°C).
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Determination of Boiling Point (Capillary Method)
The boiling point is a characteristic physical property of a liquid.

Principle: A small amount of the liquid is heated in a test tube with an inverted capillary tube.

The temperature at which a rapid and continuous stream of bubbles emerges from the capillary

and the liquid enters the capillary upon cooling is the boiling point.

Apparatus:

Thiele tube or beaker with heating oil

Small test tube (fusion tube)

Capillary tube (sealed at one end)

Thermometer

Heating source (e.g., Bunsen burner)

Procedure:

Sample Preparation: A few milliliters of the liquid Bromocyclen (if in liquid form, or dissolved

in a high-boiling inert solvent) are placed in a small test tube.

Capillary Insertion: A capillary tube, sealed at one end, is placed in the test tube with the

open end submerged in the liquid.

Apparatus Setup: The test tube is attached to a thermometer, and both are immersed in a

heating bath (Thiele tube or oil bath). The setup is heated gently.

Heating and Observation: As the liquid is heated, air trapped in the capillary tube will slowly

bubble out. When the boiling point is reached, a rapid and continuous stream of bubbles will

emerge from the capillary. The heating is then stopped.

Data Recording: The temperature at which the bubbling stops and the liquid begins to enter

the capillary tube is recorded as the boiling point.
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Determination of Solubility (Shake-Flask Method)
This method is considered the "gold standard" for determining the equilibrium solubility of a

compound.

Principle: An excess amount of the solid compound is agitated in a specific solvent at a

constant temperature until equilibrium is reached. The concentration of the dissolved

compound in the saturated solution is then determined analytically.

Apparatus:

Flasks with stoppers

Constant temperature shaker bath

Centrifuge or filtration apparatus

Analytical instrument for quantification (e.g., GC, HPLC)

Procedure:

Sample Preparation: An excess amount of solid Bromocyclen is added to a flask containing

a known volume of the solvent of interest (e.g., water, DMSO, ethanol).

Equilibration: The flask is sealed and placed in a constant temperature shaker bath. The

mixture is agitated for a sufficient period (typically 24-48 hours) to ensure equilibrium is

reached.

Phase Separation: The undissolved solid is separated from the saturated solution by

centrifugation or filtration. Care must be taken to avoid temperature changes during this step.

Quantification: The concentration of Bromocyclen in the clear, saturated solution is

determined using a suitable analytical method, such as Gas Chromatography with Electron

Capture Detection (GC-ECD), which is sensitive for halogenated compounds. A calibration

curve prepared with known concentrations of Bromocyclen is used for quantification.
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Mechanism of Action: Inhibition of GABA-A Receptor
Signaling
Bromocyclen exerts its neurotoxic effects by acting as a non-competitive antagonist of the

GABA-A receptor, a ligand-gated ion channel that mediates inhibitory neurotransmission in the

central nervous system.
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GABA-A Receptor Signaling and Inhibition by Bromocyclen

General Synthetic Workflow for Bromocyclen
The synthesis of Bromocyclen typically involves a two-step process: a Diels-Alder reaction

followed by bromination.
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Synthetic Workflow for Bromocyclen

Experimental Workflow for Analysis of Bromocyclen in
Biological Samples
The analysis of Bromocyclen in complex matrices like fish tissue involves sample preparation,

extraction, and chromatographic analysis.
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Analytical Workflow for Bromocyclen in Biological Samples

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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